4-fluoro-N-[2-[6-(pyridin-2-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide

• IUPAC Name: 4-fluoro-N-[2-[6-(pyridin-2-ylmethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C20H17FN6OS/c21-15-6-4-14(5-7-15)20(28)23-12-10-18-25-24-17-8-9-19(26-27(17)18)29-13-16-3-1-2-11-22-16/h1-9,11H,10,12-13H2,(H,23,28)
• InChI Key: GLGXCCJLUKMOKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C20H17FN6OS
• Molecular Weight: 408.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a fluorobenzamide, a pyridine ring, a sulfanyl group, and a triazolopyridazine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and rings. Fluoropyridines are known to have reduced basicity and are usually less reactive than their chlorinated and brominated analogues due to the presence of the strong electron-withdrawing fluorine substituent.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, fluoropyridines and triazolopyridazines are known to participate in a variety of chemical reactions. For example, monofluoropyridines can be obtained from polyfluoropyridines using reactions of nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the properties of its functional groups. For example, fluoropyridines are known for their interesting and unusual physical, chemical and biological properties owing to the presence of the strong electron-withdrawing fluorine substituent.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview

4-fluoro-N-(2-(6-((pyridin-2-ylmethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide (let’s call it F2007-0453 for brevity) is a compound with promising properties for medicinal chemistry and drug development. Its unique structure combines a fluorinated pyridine core with a triazolopyridazine moiety.

Applications

Antiviral Agents:
• F2007-0453 derivatives have shown potential as antiviral agents. .
Neurodegenerative Diseases:
• .

Material Science and Nonlinear Optics

Overview

The Schiff base material (E)-4-fluoro-N′-(pyridin-2-ylmethylene)benzohydrazide monohydrate (FPMBH) contains a fluoropyridine group and exhibits interesting properties relevant to material science.

Applications

• Nonlinear Optical Materials :
  • FPMBH has been studied for its nonlinear optical properties. .

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies on its properties and effects. For example, if it shows promise as a pharmaceutical, future research could involve further studies on its mechanism of action, efficacy, and safety.